Cas no 690962-42-6 (N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide)

• Product Name: N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide
• CAS No: 690962-42-6
• MF: C₁₉H₁₈N₂O₅S
• MW: 386.421623706818
• CID: 5420179
• Update Time: 2025-06-13

N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-4-[(3-methoxyphenyl)sulfonylamino]benzamide
• N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide

• Inchi： 1S/C19H18N2O5S/c1-25-16-4-2-6-18(12-16)27(23,24)21-15-9-7-14(8-10-15)19(22)20-13-17-5-3-11-26-17/h2-12,21H,13H2,1H3,(H,20,22)
• InChI Key： RJSXHPRSGHSKFN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C1=CC=C(NS(C2=CC=CC(OC)=C2)(=O)=O)C=C1

Additional information on N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide

Professional Introduction to N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide (CAS No: 690962-42-6)

N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide, identified by its CAS number 690962-42-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its furan ring substituent and the presence of a methoxybenzenesulfonamido group, contribute to its unique chemical and pharmacological properties.

The synthesis of N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the furan moiety at the 2-position enhances the molecule's reactivity, enabling it to participate in various biochemical interactions. Additionally, the methoxybenzenesulfonamido group introduces a polar, hydrophilic region, which can influence solubility and binding affinity. These structural elements are critical in determining the compound's overall biological activity and potential therapeutic applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules containing heterocyclic structures, such as furan derivatives. The furan ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for molecular recognition processes. N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide leverages these properties, making it an attractive candidate for further investigation in drug discovery.

The methoxybenzenesulfonamido group in N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide is particularly noteworthy due to its role as a pharmacophore in many bioactive compounds. This group can modulate the electronic properties of the molecule, influencing its interaction with biological targets. The presence of both hydrophobic (furan ring) and hydrophilic (sulfonamido group) regions makes this compound an interesting candidate for developing drugs that require balanced solubility and binding characteristics.

Current research in medicinal chemistry increasingly focuses on designing molecules that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide has shown promise in preliminary studies as a potential modulator of enzymes and receptors implicated in these pathways. Its unique structural features suggest that it may be capable of interacting with multiple targets, providing a rationale for its investigation as a multitarget-directed drug (MTDD).

The synthesis and characterization of N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide have been optimized to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct the desired molecular framework. These methods not only enhance efficiency but also allow for modifications that can fine-tune the biological activity of the compound.

In vitro studies have begun to elucidate the mechanism of action for N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide. Preliminary data suggest that it may interact with proteins involved in signal transduction pathways, potentially leading to therapeutic effects. Further investigation into its interaction with specific biological targets will provide valuable insights into its pharmacological profile and therapeutic potential.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide, with its well-defined structure and synthetic accessibility, serves as an excellent building block for more complex derivatives. Researchers can modify various functional groups within this molecule to explore new chemical space and discover compounds with enhanced efficacy or improved pharmacokinetic properties.

The future prospects for N-(furan-2-yl)methyl-4-(3-methoxybenzenesulfonamido)benzamide are promising, given its unique structural features and preliminary biological activity. As research continues, this compound is likely to play a significant role in the development of new therapeutic agents. Its potential applications span multiple therapeutic areas, making it a valuable asset in the pharmaceutical industry's quest for innovative treatments.